Cas no 1261673-15-7 (Ethyl 2-cyano-3-methylphenylacetate)

• Product Name: Ethyl 2-cyano-3-methylphenylacetate
• CAS No: 1261673-15-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4943772
• Update Time: 2023-08-22

Ethyl 2-cyano-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methylphenylacetate

• Inchi： 1S/C12H13NO2/c1-3-15-12(14)7-10-6-4-5-9(2)11(10)8-13/h4-6H,3,7H2,1-2H3
• InChI Key： IRBPWSIYEGNBEH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=C(C)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1